Cas no 1021211-03-9 ((2E)-N-[2-({6-[(4-methylpyridin-2-yl)amino]pyridazin-3-yl}amino)ethyl]-3-phenylprop-2-enamide)

• Product Name: (2E)-N-[2-({6-[(4-methylpyridin-2-yl)amino]pyridazin-3-yl}amino)ethyl]-3-phenylprop-2-enamide
• CAS No: 1021211-03-9
• MF: C₂₁H₂₂N₆O
• MW: 374.438983440399
• CID: 5944253
• PubChem ID: 42111643
• Update Time: 2025-07-16

(2E)-N-[2-({6-[(4-methylpyridin-2-yl)amino]pyridazin-3-yl}amino)ethyl]-3-phenylprop-2-enamide Chemical and Physical Properties

Names and Identifiers

• (2E)-N-[2-({6-[(4-methylpyridin-2-yl)amino]pyridazin-3-yl}amino)ethyl]-3-phenylprop-2-enamide
• (E)-N-[2-[[6-[(4-methylpyridin-2-yl)amino]pyridazin-3-yl]amino]ethyl]-3-phenylprop-2-enamide
• 1021211-03-9
• VU0638257-1
• N-(2-((6-((4-methylpyridin-2-yl)amino)pyridazin-3-yl)amino)ethyl)cinnamamide
• F5231-0052
• AKOS024501895

• Inchi： 1S/C21H22N6O/c1-16-11-12-22-20(15-16)25-19-9-8-18(26-27-19)23-13-14-24-21(28)10-7-17-5-3-2-4-6-17/h2-12,15H,13-14H2,1H3,(H,23,26)(H,24,28)(H,22,25,27)/b10-7+
• InChI Key： QROBSRNQNUUIGP-JXMROGBWSA-N
• SMILES： C(NCCNC1=NN=C(NC2=NC=CC(C)=C2)C=C1)(=O)/C=C/C1=CC=CC=C1

Computed Properties

• Exact Mass: 374.18550935g/mol
• Monoisotopic Mass: 374.18550935g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 28
• Rotatable Bond Count: 8
• Complexity: 493
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 91.8Ų

Additional information on (2E)-N-[2-({6-[(4-methylpyridin-2-yl)amino]pyridazin-3-yl}amino)ethyl]-3-phenylprop-2-enamide

Comprehensive Overview of (2E)-N-[2-({6-[(4-methylpyridin-2-yl)amino]pyridazin-3-yl}amino)ethyl]-3-phenylprop-2-enamide (CAS No. 1021211-03-9)

(2E)-N-[2-({6-[(4-methylpyridin-2-yl)amino]pyridazin-3-yl}amino)ethyl]-3-phenylprop-2-enamide (CAS No. 1021211-03-9) is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound, often referred to by its systematic name, is a member of the class of compounds known as pyridazines and pyridines. Its unique structural features and potential biological activities have made it a focal point for researchers exploring new therapeutic agents.

The chemical structure of (2E)-N-[2-({6-[(4-methylpyridin-2-yl)amino]pyridazin-3-yl}amino)ethyl]-3-phenylprop-2-enamide is characterized by a conjugated system that includes a phenyl group, a pyridazine ring, and a pyridine ring. The presence of these aromatic and heterocyclic moieties contributes to the compound's stability and reactivity, making it an attractive candidate for various biological studies.

Recent research has highlighted the potential of this compound in several therapeutic areas. One notable application is in the treatment of neurodegenerative diseases. Studies have shown that (2E)-N-[2-({6-[(4-methylpyridin-2-yl)amino]pyridazin-3-yl}amino)ethyl]-3-phenylprop-2-enamide exhibits neuroprotective properties by modulating key signaling pathways involved in neuronal survival and function. For instance, it has been found to inhibit the activation of microglia, which are immune cells in the brain that can contribute to neuroinflammation when overactivated.

In addition to its neuroprotective effects, this compound has also shown promise in the field of oncology. Preclinical studies have demonstrated that (2E)-N-[2-({6-[(4-methylpyridin-2-yl)amino]pyridazin-3-yl}amino)ethyl]-3-phenylprop-2-enamide can selectively target and inhibit the growth of cancer cells while sparing normal cells. This selective cytotoxicity is attributed to its ability to disrupt specific cellular processes that are crucial for tumor cell survival.

The pharmacokinetic properties of (2E)-N-[2-{(6-{(4-methylpyridin-2-y l)amino}pyridazin -3 - yl ) amino } eth y l ) - 3 - phen y l prop - 2 - en amide have also been extensively studied. Research indicates that it has favorable absorption, distribution, metabolism, and excretion (ADME) profiles, which are essential for its potential use as an oral therapeutic agent. The compound's high bioavailability and low toxicity make it a promising candidate for further clinical development.

In terms of safety and toxicity, preclinical studies have shown that (2E)-N-[2-{(6-{(4-methylpyridin - 2 - yl ) amino } pyri d az i n - 3 - yl ) amino } eth y l ) - 3 - phen y l prop - 2 - en amide exhibits minimal adverse effects at therapeutic doses. This is particularly important for its potential use in chronic conditions where long-term treatment may be necessary.

The synthesis of (2E)-N-[2-{(6-{(4-methylpyridin - 2 - yl ) amino } pyri d az i n - 3 - yl ) amino } eth y l ) - 3 - phen y l prop - 2 - en amide has been optimized using modern synthetic techniques, ensuring high yields and purity. The synthetic route involves several key steps, including the formation of the amine derivative from the corresponding nitrile, followed by coupling reactions with appropriate reagents to form the final product.

The potential applications of this compound extend beyond its therapeutic uses. It has also been explored as a tool in basic research to study various biological processes. For example, its ability to modulate specific signaling pathways makes it useful for investigating the mechanisms underlying neurodegenerative diseases and cancer progression.

In conclusion, (2E)-N-[2-{(6-{(4-methylpyridin - 2 - yl ) amino } pyri d az i n - 3 - yl ) amino } eth y l ) - 3 - phen y l prop - 2 - en amide (CAS No. 1021211-03-9) represents a promising compound with diverse biological activities and potential therapeutic applications. Ongoing research continues to uncover new insights into its mechanisms of action and optimize its use in both clinical and research settings.